Cas no 79421-45-7 (1-(4-nitrophenyl)piperidin-4-ol)

1-(4-nitrophenyl)piperidin-4-ol structure
79421-45-7 structure
Product Name:1-(4-nitrophenyl)piperidin-4-ol
CAS No:79421-45-7
MF:C11H14N2O3
MW:222.240462779999
MDL:MFCD00215518
CID:555098
PubChem ID:613768
Update Time:2024-10-27

1-(4-nitrophenyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)piperidin-4-ol
    • 1-(4-Nitrophenyl)-4-piperidinol
    • 4-HYDROXY-1-(4-NITROPHENYL)PIPERIDINE
    • 4-Piperidinol,1-(4-nitrophenyl)-
    • nitrophenylpiperidinol
    • RNPWPESLLCUROD-UHFFFAOYSA-N
    • 1-(4-Nitro-phenyl)-piperidin-4-ol
    • 4-Piperidinol, 1-(4-nitrophenyl)-
    • 1-(4-nitrophenyl)-4-hydroxypiperidine
    • Oprea1_748408
    • 1-(4-nitrophenyl)piperi dine-4-ol
    • 9838AE
    • SBB096308
    • CL8008
    • 1-(4-Nitrophenyl)-4-piperidinol #
    • RP12856
    • 4-hydr
    • AKOS000600310
    • DTXSID30346645
    • MFCD00215518
    • PD129742
    • SY122953
    • CS-0146876
    • 4-hydroxy-N-(4-nitrophenyl)piperidine
    • J-503371
    • MB00937
    • 79421-45-7
    • FT-0680441
    • A864864
    • 5F-952
    • SCHEMBL27789
    • 1-(4-Nitrophenyl)-4-piperidinol (ACI)
    • 1-(4-Hydroxypiperidin-1-yl)-4-nitrobenzene
    • 4-(4-Hydroxypiperidino)nitrobenzene
    • DB-075590
    • DTXCID60297717
    • 1-(4-nitrophenyl)piperidin-4-ol
    • MDL： MFCD00215518
    • Inchi： 1S/C11H14N2O3/c14-11-5-7-12(8-6-11)9-1-3-10(4-2-9)13(15)16/h1-4,11,14H,5-8H2
    • InChI Key： RNPWPESLLCUROD-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(N2CCC(O)CC2)=CC=1)=O

Computed Properties

  • Exact Mass: 222.10000
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.3

Experimental Properties

  • Density: 1.303
  • Boiling Point: 421.5°C at 760 mmHg
  • Flash Point: 208.7°C
  • Refractive Index: 1.611
  • PSA: 69.29000
  • LogP: 2.14410

1-(4-nitrophenyl)piperidin-4-ol Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature

1-(4-nitrophenyl)piperidin-4-ol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-nitrophenyl)piperidin-4-ol Pricemore >>

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1-(4-nitrophenyl)piperidin-4-ol Production Method

Production Method 1

350-46-9 350-46-9
79421-45-7 79421-45-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  3 h, 150 °C
Reference
Merging liquid crystalline self-assembly and linear optical properties of merocyanines via tailored donor units
Ehni, Philipp; Bauch, Soeren M.; Becker, Patrick M.; Frey, Wolfgang; Zens, Anna; et al, Physical Chemistry Chemical Physics, 2022, 24(36), 21617-21630

Production Method 2

350-46-9 350-46-9
79421-45-7 79421-45-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  6 h, 40 °C
Reference
Design, synthesis and biological evaluation of novel 7-amino-[1,2,4]triazolo[4,3-f]pteridinone, and 7-aminotetrazolo[1,5-f]pteridinone derivative as potent antitumor agents
Hou, Yunlei; Zhu, Liangyu; Li, Zhiwei; Shen, Qi; Xu, Qiaoling; et al, European Journal of Medicinal Chemistry, 2019, 163, 690-709

Production Method 3

350-46-9 350-46-9
79421-45-7 79421-45-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  3 h, 120 °C
Reference
Design, synthesis and biological evaluation of novel 2,4-diaminopyrimidine derivatives as potent antitumor agents
Hu, Gang; Wang, Chu; Xin, Xin; Li, Shuaikang; Li, Zefei; et al, New Journal of Chemistry, 2019, 43(25), 10190-10202

Production Method 4

350-46-9 350-46-9
79421-45-7 79421-45-7
Reaction Conditions
Reference
A convenient synthesis of 1-Aryl-4-piperidones
Taylor, Edward C.; Skotnicki, Jerauld S., Synthesis, 1981, (8), 606-8

1-(4-nitrophenyl)piperidin-4-ol Raw materials

1-(4-nitrophenyl)piperidin-4-ol Preparation Products

1-(4-nitrophenyl)piperidin-4-ol Related Literature

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